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Compound of Interest

Compound Name: Caspofungin-d4

Cat. No.: B15557488

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the critical data and methodologies

associated with the Certificate of Analysis (CoA) for Caspofungin-d4. Caspofungin-d4, a

deuterated analog of the potent antifungal agent Caspofungin, serves as an essential internal

standard for pharmacokinetic and metabolic studies. This document outlines the key analytical

data, detailed experimental protocols for its characterization, and the biological pathway of its

non-deuterated counterpart.

Core Data Presentation
The quantitative data typically presented in a Certificate of Analysis for Caspofungin-d4 is

summarized below. These specifications are crucial for ensuring the quality, identity, and purity

of the compound for research and development purposes.
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Parameter Specification Typical Value

Identity
Matches the structure of

Caspofungin-d4
Confirmed by ¹H-NMR and MS

Purity (HPLC) ≥ 98% 99.5%

Isotopic Purity Deuterium incorporation ≥ 98% 99.2% (d4)

Molecular Formula C₅₂H₈₄D₄N₁₀O₁₅ C₅₂H₈₄D₄N₁₀O₁₅

Molecular Weight
1099.36 g/mol (for the free

base)
1099.4 g/mol

Appearance White to off-white solid Conforms

Solubility Soluble in methanol and water Conforms

Residual Solvents
Meets USP <467>

requirements
<0.1% Methanol, <0.5% Water

Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below. These protocols are intended to be a reference for researchers to understand and

potentially replicate the characterization of Caspofungin-d4.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is used to determine the chemical purity of Caspofungin-d4 and to detect any

related substances or impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of Mobile Phase A (0.1% formic acid in water) and Mobile Phase B

(0.1% formic acid in acetonitrile).
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Gradient Program:

0-5 min: 95% A, 5% B

5-25 min: Linear gradient to 40% A, 60% B

25-30 min: Hold at 40% A, 60% B

30-31 min: Linear gradient back to 95% A, 5% B

31-35 min: Re-equilibration at 95% A, 5% B

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 220 nm

Injection Volume: 10 µL

Sample Preparation: Dissolve an accurately weighed amount of Caspofungin-d4 in a 50:50

mixture of acetonitrile and water to a final concentration of 1 mg/mL.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Confirmation
Mass spectrometry is employed to confirm the molecular weight of Caspofungin-d4 and to

determine its isotopic purity.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

an electrospray ionization (ESI) source.

Ionization Mode: Positive ESI (+)

Scan Mode: Full scan from m/z 200 to 1500

Source Parameters:

Capillary Voltage: 3.5 kV
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Cone Voltage: 40 V

Source Temperature: 120°C

Desolvation Temperature: 350°C

Desolvation Gas Flow: 800 L/hr

Sample Preparation: The eluent from the HPLC can be directly introduced into the mass

spectrometer. Alternatively, a direct infusion of the sample prepared for HPLC analysis can

be performed.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H-NMR spectroscopy is used to confirm the chemical structure of Caspofungin-d4 by

analyzing the chemical shifts and coupling constants of its protons.

Instrumentation: A 400 MHz or higher NMR spectrometer.

Solvent: Deuterated methanol (CD₃OD) or deuterated water (D₂O).

Sample Concentration: 5-10 mg of Caspofungin-d4 dissolved in 0.5-0.7 mL of deuterated

solvent.

Acquisition Parameters:

Number of Scans: 16-64

Relaxation Delay: 1-2 seconds

Pulse Width: 90°

Data Processing: Fourier transformation, phase correction, and baseline correction are

applied to the raw data. The resulting spectrum is compared to a reference spectrum of

Caspofungin to confirm the structure, with the absence of signals corresponding to the

deuterated positions.
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Mandatory Visualizations
The following diagrams illustrate the analytical workflow for Caspofungin-d4 and the biological

mechanism of action of its non-deuterated counterpart.

Analytical Workflow for Caspofungin-d4
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Caption: Experimental workflow for the analysis of Caspofungin-d4.
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Caspofungin Mechanism of Action
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Caption: Signaling pathway of Caspofungin's antifungal action.[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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